Cas no 700362-33-0 (1-(4,5-Dimethoxy-2-nitrophenyl)-2,2,2-trifluoroethanol)

• Product Name: 1-(4,5-Dimethoxy-2-nitrophenyl)-2,2,2-trifluoroethanol
• CAS No: 700362-33-0
• MF: C₁₀H₁₀F₃NO₅
• MW: 281.18531370163
• CID: 5224804
• Update Time: 2025-06-10

1-(4,5-Dimethoxy-2-nitrophenyl)-2,2,2-trifluoroethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4,5-Dimethoxy-2-nitrophenyl)-2,2,2-trifluoroethanol

• Inchi： 1S/C10H10F3NO5/c1-18-7-3-5(9(15)10(11,12)13)6(14(16)17)4-8(7)19-2/h3-4,9,15H,1-2H3
• InChI Key： PMGDJXFUUHJXTC-UHFFFAOYSA-N
• SMILES： COC1C=C(C(O)C(F)(F)F)C([N+]([O-])=O)=CC=1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 1-(4,5-Dimethoxy-2-nitrophenyl)-2,2,2-trifluoroethanol

Professional Introduction to Compound with CAS No 700362-33-0 and Product Name: 1-(4,5-Dimethoxy-2-nitrophenyl)-2,2,2-trifluoroethanol

The compound with the CAS number 700362-33-0 and the product name 1-(4,5-Dimethoxy-2-nitrophenyl)-2,2,2-trifluoroethanol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both dimethoxy and nitro substituents on the phenyl ring, combined with the fluorinated ethanol moiety, endows this molecule with distinct chemical reactivity and biological activity.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds that exhibit enhanced pharmacological properties. The 1-(4,5-Dimethoxy-2-nitrophenyl)-2,2,2-trifluoroethanol molecule is a prime example of such a compound, showcasing a promising scaffold for further derivatization and optimization. The nitro group serves as a versatile handle for further functionalization, while the dimethoxy substituents contribute to electron-donating effects, influencing the overall reactivity of the molecule. The introduction of trifluoromethyl groups has been widely recognized for its ability to improve metabolic stability and binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential role in the development of new therapeutic agents. Current research indicates that molecules containing both nitro and fluorine substituents often exhibit significant bioactivity against a range of diseases. For instance, studies have shown that nitroaromatic compounds can act as potent antioxidants and anti-inflammatory agents. The combination of these functionalities in 1-(4,5-Dimethoxy-2-nitrophenyl)-2,2,2-trifluoroethanol suggests that it may possess similar properties, making it a valuable candidate for further investigation.

The structural features of this compound also make it an attractive candidate for use in synthetic chemistry. The presence of both aromatic and aliphatic regions provides multiple sites for chemical modification, allowing for the creation of a diverse array of derivatives. These derivatives can be tailored to target specific biological pathways or enhance pharmacokinetic profiles. For example, modifications to the trifluoroethanol moiety could potentially improve solubility or bioavailability while maintaining or even enhancing biological activity.

Recent advancements in computational chemistry have further enhanced our understanding of how these structural features influence biological activity. Molecular modeling studies have demonstrated that the electronic distribution around the phenyl ring plays a critical role in determining how this compound interacts with biological targets. The interplay between the dimethoxy, nitro, and trifluoroethyl groups creates a complex electronic environment that can be fine-tuned through strategic modifications.

In addition to its potential therapeutic applications, this compound has also shown promise in material science applications. Fluorinated compounds are known for their unique properties such as high thermal stability and low surface energy. These characteristics make them ideal candidates for use in advanced materials where performance under extreme conditions is crucial. For instance, derivatives of 1-(4,5-Dimethoxy-2-nitrophenyl)-2,2,2-trifluoroethanol could be explored as additives to improve the durability and functionality of polymers or as components in liquid crystals.

The synthesis of this compound involves several key steps that highlight its complexity and sophistication. The preparation typically begins with the nitration of a dimethoxybenzene derivative followed by functional group transformations to introduce the trifluoromethyl group. Each step must be carefully controlled to ensure high yield and purity. Advances in synthetic methodologies have made it possible to perform these transformations more efficiently and on larger scales, facilitating further research and development.

As our understanding of molecular interactions continues to evolve, so too does our approach to drug discovery. The use of computational tools alongside traditional experimental methods has revolutionized how we identify and optimize lead compounds like 1-(4,5-Dimethoxy-2-nitrophenyl)-2,2,2-trifluoroethanol. By integrating these approaches, researchers can accelerate the discovery process while minimizing costs associated with trial-and-error experimentation.

The future prospects for this compound are bright indeed. Ongoing research aims to explore its potential as an intermediate in more complex synthetic pathways while also investigating its biological activity against various disease targets. Collaborative efforts between academia and industry are essential for translating these findings into tangible therapeutic benefits for patients worldwide.

In conclusion,1-(4,5-Dimethoxy-2-nitrophenyl)-2,2,2-trifluoroethanol (CAS No 700362-33-0) represents a fascinating molecule with significant potential across multiple disciplines including pharmaceuticals,material science,and synthetic chemistry. Its unique structural features offer numerous opportunities for further exploration,making it an invaluable asset in modern chemical research.